Cas no 68776-45-4 (2-hydroxyalantolactone)

• Product Name: 2-hydroxyalantolactone
• CAS No: 68776-45-4
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 972025
• PubChem ID: 4039117
• Update Time: 2025-04-19

2-hydroxyalantolactone Chemical and Physical Properties

Names and Identifiers

• 2-hydroxyalantolactone
• NCGC00179964-01
• 2Alpha-Hydroxyantolactone
• MEGxp0_001639
• CHEBI:190859
• 7-Hydroxy-5,8a-dimethyl-3-methylidene-3a,5,6,7,8,8a,9,9a-octahydronaphtho[2,3-b]furan-2(3H)-one
• AKOS040734515
• 68776-45-4
• ACon1_001960
• CHEMBL486020
• NCGC00179964-02
• (3aR,5S,7S,8aR,9aR)-7-hydroxy-5,8a-dimethyl-3-methylidene-5,6,7,8,9,9a-hexahydro-3aH-benzo[][1]benzouran-2-one
• 2alpha-Hydroxyalantolactone
• (3aR-(3aalpha,5beta,7alpha,8abeta,9aalpha))-3a,5,6,7,8,8a,9,9a-Octahydro-7-hydroxy-5,8a-dimethyl-3-methylenenaphtho(2,3-b)furan-2(3H)-one
• DTXSID50988485
• Naphtho(2,3-b)furan-2(3H)-one, 3a,5,6,7,8,8a,9,9a-octahydro-7-hydroxy-5,8a-dimethyl-3-methylene-, (3aR-(3aalpha,5beta,7alpha,8abeta,9aalpha))-
• (3aR,5S,7S,8aR,9aR)-7-hydroxy-5,8a-dimethyl-3-methylidene-5,6,7,8,9,9a-hexahydro-3aH-benzo[f][1]benzofuran-2-one
• 7-hydroxy-5,8a-dimethyl-3-methylidene-2H,3H,3aH,5H,6H,7H,8H,8aH,9H,9aH-naphtho[2,3-b]furan-2-one
• 2a-Hydroxyalantolactone
• 2alpha-Hydroxy alantolactone

• Inchi： 1S/C15H20O3/c1-8-4-10(16)6-15(3)7-13-11(5-12(8)15)9(2)14(17)18-13/h5,8,10-11,13,16H,2,4,6-7H2,1,3H3/t8-,10-,11+,13+,15+/m0/s1
• InChI Key： FZSKLHDEGWSLTB-ATYMOLOSSA-N
• SMILES： O1C(C(=C)[C@H]2C=C3[C@@H](C)C[C@@H](C[C@]3(C)C[C@@H]12)O)=O

Computed Properties

• Exact Mass: 248.1413
• Monoisotopic Mass: 248.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmanolides, secoeudesmanolides, and derivatives